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Compound of Interest

Compound Name: (Z2)-Azoxystrobin

Cat. No.: B1633923

For Researchers, Scientists, and Drug Development Professionals

(Z)-Azoxystrobin is a broad-spectrum, systemic fungicide belonging to the strobilurin class,
widely utilized in turfgrass management for the control of a variety of fungal diseases.[1][2][3]
Its mechanism of action involves the inhibition of mitochondrial respiration in fungi, providing
both preventative and curative activity.[1][2][4] These notes provide detailed application
protocols and a summary of efficacy data to guide research and development professionals in
the use of (Z)-Azoxystrobin for turfgrass management.

Efficacy and Performance Data

(Z2)-Azoxystrobin has demonstrated efficacy against a range of turfgrass diseases. Its
performance, often compared with other strobilurin fungicides like pyraclostrobin and
fluoxastrobin, is evaluated based on disease control, turfgrass quality, and physiological
responses.

Comparative Efficacy of Strobilurin Fungicides
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Application Rates for Disease Control

Recommended application rates for (Z)-Azoxystrobin can vary depending on the target
disease, turfgrass species, and whether the application is for preventative or curative purposes.
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Field Efficacy Trial Protocol

This protocol outlines a standard methodology for conducting a field trial to evaluate the

efficacy of (Z)-Azoxystrobin for the control of a target turfgrass disease.

1. Site Selection and Plot Establishment:

Select a turfgrass area with a history of the target disease. The turf should be a mature stand
of the desired species (e.g., creeping bentgrass, perennial ryegrass).[8]

Establish plots, typically 4x6 ft with 2-ft alleys, in a randomized complete block design with a
minimum of four replications.[8]

. Treatment Application:

Calibrate a CO2-powered backpack sprayer with appropriate nozzles (e.g., TeeJet 8004VS)
to deliver a consistent volume of spray solution (e.g., 2 gallons/1000 ft?).[8]

Prepare the (Z)-Azoxystrobin solution according to the desired application rate.

Apply treatments uniformly to the designated plots. Include a non-treated control for
comparison.

. Inoculation (if necessary):

If natural disease pressure is low, artificial inoculation with the target pathogen may be
required to ensure disease development.

. Data Collection:

Disease Severity: Visually assess the percentage of the plot area affected by the disease at
regular intervals (e.g., weekly).

Turfgrass Quality: Assign a visual quality rating to each plot on a scale of 1 to 9, where 1 is
dead turf, 9 is excellent, and 6 is considered acceptable.

Phytotoxicity: Visually assess any turfgrass injury (e.g., discoloration, stunting) on a
percentage scale.
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5.

Normalized Difference Vegetation Index (NDVI): Use a handheld NDVI meter to measure
turfgrass canopy reflectance, providing a quantitative measure of plant health.[5]

Data Analysis:

Analyze the collected data using appropriate statistical methods, such as Analysis of
Variance (ANOVA), to determine significant differences between treatments.

Phytotoxicity Assessment Protocol

1.

Plant Material:

Utilize established turfgrass plots of the desired species.

. Treatment Application:

Apply (Z)-Azoxystrobin at various rates, including the recommended label rate and higher
rates (e.g., 2X, 4x) to assess potential for injury.

Include a non-treated control.

. Evaluation:

Visually assess turfgrass injury at 3, 7, and 14 days after treatment.

Record any symptoms of phytotoxicity, such as chlorosis (yellowing), necrosis (browning), or
stunting.

Rate the severity of phytotoxicity on a scale of 0% to 100%, where 0% is no injury and 100%
is complete turf death.

Visualizations
Signaling Pathways and Workflows
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Caption: Mechanism of (Z)-Azoxystrobin fungicidal action.
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Caption: (Z)-Azoxystrobin's influence on turfgrass stress response.
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Caption: Experimental workflow for a turfgrass fungicide efficacy trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Application Notes and Protocols for (Z)-Azoxystrobin in
Turfgrass Management]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1633923#z-azoxystrobin-application-in-turfgrass-
management]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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